Cas no 2550997-39-0 ((R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride)

• Product Name: (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride
• CAS No: 2550997-39-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5920223
• PubChem ID: 155822422
• Update Time: 2025-05-26

(R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride
• (R)-cyclopropyl(pyridin-4-yl)methanol hydrochloride
• EN300-27159276
• 2550997-39-0

• Inchi： 1S/C9H11NO.ClH/c11-9(7-1-2-7)8-3-5-10-6-4-8;/h3-7,9,11H,1-2H2;1H/t9-;/m1./s1
• InChI Key： ZURNDQAZTDOHEA-SBSPUUFOSA-N
• SMILES： Cl.O[C@@H](C1C=CN=CC=1)C1CC1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride

Introduction to (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride (CAS No. 2550997-39-0)

(R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride, identified by the CAS number 2550997-39-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and potential therapeutic applications.

The structural features of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride include a cyclopropyl group and a pyridine ring, which are both known to contribute to the pharmacological properties of the molecule. The cyclopropyl group, in particular, is often associated with enhanced binding affinity and metabolic stability, while the pyridine ring can serve as a key pharmacophore for interacting with biological targets.

In recent years, there has been growing interest in the development of novel drugs that target neurological disorders, infectious diseases, and other therapeutic areas. The unique structural composition of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride positions it as a potential lead compound for such applications. For instance, studies have shown that similar molecules containing a cyclopropyl moiety can exhibit potent activity against certain enzymes and receptors involved in neurological pathways.

One of the most compelling aspects of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride is its stereochemical configuration. The (R) configuration of the chiral center can significantly influence the biological activity and pharmacokinetic properties of the compound. Research has demonstrated that enantiomerically pure compounds often exhibit higher efficacy and lower toxicity compared to their racemic counterparts. This has led to increased efforts in developing methods for the stereoselective synthesis of such molecules.

The hydrochloride salt form of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form is particularly important in drug development, as it can improve the pharmacokinetic profile of the active ingredient, leading to better therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved activity. For example, virtual screening techniques have been used to identify novel analogs of this compound that may exhibit enhanced biological activity.

In addition to its potential therapeutic applications, (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride has also been explored as a building block for more complex drug candidates. Its versatile structural framework allows for modifications at multiple sites, enabling the synthesis of a wide range of derivatives with tailored pharmacological properties. This flexibility has made it a valuable tool in medicinal chemistry research.

The synthesis of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for its intended applications.

Ongoing research in this area continues to uncover new insights into the biological activities and potential therapeutic uses of (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride. Studies are currently being conducted to evaluate its efficacy against various disease targets, including those related to cancer, inflammation, and neurodegenerative disorders. These investigations hold promise for the development of novel treatments that could address unmet medical needs.

The future prospects for (R)-Cyclopropyl(pyridin-4-yl)methanol;hydrochloride are bright, with ongoing efforts aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of its mechanisms of action continues to grow, it is likely that this compound will play an increasingly important role in drug development and therapeutic innovation.